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Compound of Interest

Compound Name: Dichlorodiphenylmethane

Cat. No.: B138671 Get Quote

Essential Safety and Logistical Information for the Disposal of Dichlorodiphenylmethane

The proper disposal of dichlorodiphenylmethane is a critical aspect of laboratory safety and

environmental responsibility. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to support researchers, scientists, and

drug development professionals in managing this hazardous chemical waste. Adherence to

these procedures is paramount to ensure personal safety, regulatory compliance, and the

protection of our environment.

Dichlorodiphenylmethane is a corrosive, water-reactive, and environmentally hazardous

substance.[1][2] Therefore, its disposal must be handled with the utmost care and in

accordance with all applicable national and local regulations.[2] The primary and most crucial

step in the disposal of dichlorodiphenylmethane is to engage a licensed hazardous waste

disposal company.[1]

Immediate Safety Precautions
Before handling dichlorodiphenylmethane for disposal, it is imperative to be equipped with

the appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

Eye Protection: Wear chemical safety goggles and a face shield.[1]

Hand Protection: Use chemically resistant gloves.[1]
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Body Protection: Wear a lab coat, and in cases of potential splashing, an apron and

additional protective clothing are necessary.[1]

Respiratory Protection: All handling of dichlorodiphenylmethane waste should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood, to

prevent the inhalation of vapors.[1][3]

Step-by-Step Disposal Protocol
The following protocol outlines the standard operating procedure for the safe disposal of

dichlorodiphenylmethane waste.

Waste Identification and Segregation:

Dichlorodiphenylmethane waste must be classified as hazardous waste.[4]

It is crucial to segregate this waste from other waste streams. Do not mix

dichlorodiphenylmethane with other chemicals or waste materials.[2] As a halogenated

organic compound, it should be collected separately from non-halogenated waste.[5]

Waste Collection and Containerization:

Collect dichlorodiphenylmethane waste in a designated, compatible, and properly

sealed container. The original container is often a suitable choice.[6]

Ensure the container is in good condition, free from leaks, and has a secure cap.[6]

Containers should be made of a material that is resistant to corrosive and organic

chemicals. Do not use metal containers for corrosive waste.[6][7]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "Dichlorodiphenylmethane".[6]

Include the approximate quantity of the waste and the date of accumulation.

Storage:
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Store the sealed and labeled waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area.[6]

This area should be away from incompatible materials, particularly water, as

dichlorodiphenylmethane reacts violently with it.[1][3] Store below eye level.[8]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to schedule a pickup.[9]

Provide them with a copy of the Safety Data Sheet (SDS) for dichlorodiphenylmethane.

Spill Management
In the event of a spill, the following immediate actions should be taken:

Evacuate the immediate area and ensure it is well-ventilated.

Wearing appropriate PPE, contain the spill by absorbing it with an inert, non-combustible

absorbent material such as sand, silica gel, or vermiculite.[1][3]

Carefully collect the absorbed material and place it into a sealed, labeled container for

hazardous waste disposal.[3]

Clean the spill area thoroughly.

Do not use water to clean up spills, as dichlorodiphenylmethane reacts violently with it.[1]

Chemical Properties and Hazard Data
The following table summarizes key quantitative data for dichlorodiphenylmethane, providing

a quick reference for its physical and chemical properties.
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Property Value Reference(s)

Molecular Formula C₁₃H₁₀Cl₂ [3]

Molecular Weight 237.13 g/mol [3]

Appearance
Colorless to slightly yellow

liquid
[3][10]

Density 1.235 g/cm³ [3]

Boiling Point 305 °C @ 760 mmHg [3]

UN Number 3265

Hazard Class 8 (Corrosive)

In-Lab Treatment Considerations: Hydrolysis
Dichlorodiphenylmethane undergoes hydrolysis in the presence of water to form

benzophenone and hydrochloric acid (HCl).[10]

(C₆H₅)₂CCl₂ + H₂O → (C₆H₅)₂CO + 2HCl

While this reaction could theoretically be used to neutralize the reactivity of

dichlorodiphenylmethane, it is critical to note that a detailed, validated, and safe laboratory-

scale protocol for this specific purpose is not readily available in the reviewed literature. The

reaction with water is reported to be violent, and the generation of corrosive hydrochloric acid

gas presents a significant hazard.[1]

Disclaimer: Attempting to neutralize dichlorodiphenylmethane waste via hydrolysis without a

thoroughly tested and approved procedure, appropriate engineering controls (such as a

scrubber for the HCl gas), and a comprehensive risk assessment is strongly discouraged. The

safest and recommended course of action is to dispose of dichlorodiphenylmethane waste

through a professional hazardous waste management service.

Disposal Workflow
The following diagram illustrates the decision-making process and logical steps for the proper

disposal of dichlorodiphenylmethane.
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Caption: Disposal workflow for dichlorodiphenylmethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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